Cas no 99413-45-3 (2-Propenoic acid, 2-methyl-, (4-ethenylphenyl)methyl ester)

2-Propenoic acid, 2-methyl-, (4-ethenylphenyl)methyl ester structure
99413-45-3 structure
Product Name:2-Propenoic acid, 2-methyl-, (4-ethenylphenyl)methyl ester
CAS No:99413-45-3
MF:C13H14O2
MW:202.249063968658
CID:750236
PubChem ID:14794067
Update Time:2025-04-19

2-Propenoic acid, 2-methyl-, (4-ethenylphenyl)methyl ester Chemical and Physical Properties

Names and Identifiers

    • 2-Propenoic acid, 2-methyl-, (4-ethenylphenyl)methyl ester
    • (4-ethenylphenyl)methyl 2-methylprop-2-enoate
    • MFCD00080685
    • DTXSID90564121
    • 99413-45-3
    • 2-Methyl-2-Propenoic Acid (4-Ethenylphenyl)methyl Ester
    • VINYLBENZYL METHACRYLATE
    • p-vinylbenzyl methacrylate
    • SCHEMBL711361
    • Inchi: 1S/C13H14O2/c1-4-11-5-7-12(8-6-11)9-15-13(14)10(2)3/h4-8H,1-2,9H2,3H3
    • InChI Key: PTVHJARVSMLXLE-UHFFFAOYSA-N
    • SMILES: O(C(C(=C)C)=O)CC1C=CC(C=C)=CC=1

Computed Properties

  • Exact Mass: 202.099379685g/mol
  • Monoisotopic Mass: 202.099379685g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 2
  • Heavy Atom Count: 15
  • Rotatable Bond Count: 5
  • Complexity: 247
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 3.4
  • Topological Polar Surface Area: 26.3Ų
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